Germanium disulfide
Overview
Description
Synthesis Analysis
The synthesis of GeS2 and related compounds typically involves methods aimed at controlling the compound's phase, morphology, and stoichiometry to optimize its properties for specific applications. High-temperature synthesis from source components is a common approach, allowing for the direct formation of GeS2 from germanium and sulfur. This method has been successfully applied to synthesize rhenium(IV) disulfide (ReS2), a compound similar to GeS2, demonstrating the potential applicability of such methods to GeS2 synthesis as well (Ionov et al., 2017).
Molecular Structure Analysis
Germanium disulfide crystallizes in a layered structure similar to other TMDs, with Ge atoms sandwiched between layers of sulfur atoms. This structure is characterized by strong in-plane bonds within the layers and weaker van der Waals interactions between the layers. The crystalline structure can significantly influence the material's optical and electronic properties, making the study of its molecular structure crucial for potential applications.
Chemical Reactions and Properties
GeS2 participates in various chemical reactions that alter its properties and functionalities. For example, its interaction with lithium ions is of interest for energy storage applications, where GeS2-based materials have shown promising performance as anodes in lithium-ion batteries. These reactions can significantly affect the electrochemical performance, capacity, and cycling stability of the material (Stephenson et al., 2014).
Scientific Research Applications
Structural and Synthesis Properties : Germanium and silicon disulfide share similar crystal structures, forming three-dimensional networks, useful in material science (Prewitt & Young, 1965).
Surface Passivation in Electronics : Studies on the bonding of sulfur at germanium surfaces show potential in developing good passivation routes for germanium-based electronic devices, highlighting its relevance in microelectronics (Kachian et al., 2011).
Semiconducting Properties : Germanium monosulfide's semiconducting properties, such as high dark resistivities and thermal activation energy, indicate its potential in semiconductor technology (Yabumoto, 1958).
Synthesis via Sol–Gel Processes : The synthesis of monoclinic germanium disulfide through the sol–gel process and reaction with sulfur demonstrates a method for producing this material, which can be used in various technological applications (Stanic et al., 1997).
Ultrafast Pulse Generation in Photonics : Germanium monosulfide has been employed in ultrafast lasers, indicating its applications in photonics and optoelectronics (Shi et al., 2020).
Applications in Lithium-Ion Batteries : Germanium disulfide, especially in its puckered-layer-structured form, has shown promising applications as anodes in lithium-ion batteries, offering high reversible capacity (Sung & Park, 2017).
Surface Functionalization and Reactivity : The reactivity of germanium surfaces, including sulfide, chloride, and hydride termination, and the potential for organic functionalization, presents opportunities for tailored interface properties in various applications (Loscutoff & Bent, 2006).
Germanium-Based Anode Materials : Germanium's properties, such as high capacity and excellent lithium-ion diffusivity, make it suitable for lithium-ion batteries, though challenges remain in addressing volume change during lithiation and delithiation (Hu et al., 2016).
Phase Transition Studies : Research on the phase transition in amorphous germanium disulfide under pressure enhances understanding of its electronic and vibrational properties, relevant in materials science (Durandurdu, 2009).
Microbial Interactions with Germanium : Studies on germanium's interactions with microorganisms can inform applications in biotechnology, environmental science, and possibly medicine (Lee et al., 1990).
Sol–Gel Processing for Optical Applications : The sol–gel processing of germanium sulfide-based films is of interest for applications in integrated optics, demonstrating its potential in optoelectronics (Martins et al., 1999).
Safety And Hazards
Germanium disulfide should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation . It is also suspected of damaging fertility or the unborn child and may cause damage to organs (Kidney) through prolonged or repeated exposure if swallowed .
properties
IUPAC Name |
bis(sulfanylidene)germane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/GeS2/c2-1-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIZVROFXIVWAAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
S=[Ge]=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GeS2 |
Source
|
| Record name | Germanium(IV) sulfide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Germanium(IV)_sulfide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2065177 |
Source
|
| Record name | Germanium sulfide (GeS2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Germanium disulfide | |
CAS RN |
12025-34-2 |
Source
|
| Record name | Germanium sulfide (GeS2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12025-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Germanium sulfide (GeS2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012025342 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Germanium sulfide (GeS2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Germanium sulfide (GeS2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Germanium disulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.537 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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